Cas no 503621-10-1 (Benzenamine, 4-bromo-2-ethyl-N,N-dimethyl- (9CI))

• Product Name: Benzenamine, 4-bromo-2-ethyl-N,N-dimethyl- (9CI)
• CAS No: 503621-10-1
• MF: C₁₀H₁₄BrN
• MW: 228.128861904144
• CID: 933639
• PubChem ID: 21082647
• Update Time: 2025-04-19

Benzenamine, 4-bromo-2-ethyl-N,N-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-bromo-2-ethyl-N,N-dimethyl- (9CI)
• 4-bromo-2-ethyl-N,N-dimethylaniline
• SCHEMBL5361734
• DTXSID40610622
• AKOS020189658
• 503621-10-1

• Inchi： 1S/C10H14BrN/c1-4-8-7-9(11)5-6-10(8)12(2)3/h5-7H,4H2,1-3H3
• InChI Key： NCQPIWYJHCZJPB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CC)N(C)C

Computed Properties

• Exact Mass: 227.03096g/mol
• Monoisotopic Mass: 227.03096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 3.2Ų